4-Benzoylpyrazole

• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: phenyl(1H-pyrazol-4-yl)methanone
• InChI: InChI=1S/C10H8N2O/c13-10(9-6-11-12-7-9)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key: NPRXQXFTKCBAAY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=CNN=C2

Description

4-benzoylpyrazole is a benzoylpyrazole and an aromatic ketone.

Scientific Research Applications

Herbicidal Activity

• Benzoylpyrazoles, including 4-benzoylpyrazole derivatives, are known for their herbicidal properties, particularly by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). This action leads to bleaching effects due to the disruption of plastoquinone and α-tocopherol biosynthesis. The structure-activity relationship studies have shown that certain modifications, such as incorporating cyclic moieties or morpholino substituents, can improve the selectivity and activity against specific weeds while being safe for crops like wheat (Benkő et al., 2003).

Antioxidant and Anti-inflammatory Properties

• A series of 4-benzoylpyrazole derivatives have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some derivatives exhibited potent activities, suggesting the potential therapeutic applications of these compounds in managing oxidative stress and inflammation (Sudha et al., 2021).

Anticancer and Antiangiogenic Agents

• Certain 4-benzoylpyrazole derivatives have been studied for their potential as anticancer and antiangiogenic agents. Some compounds demonstrated significant cytotoxicity against cancer cell lines and inhibited human vascular endothelial growth factor (VEGF), indicating their promise in cancer therapy (El-Meguid et al., 2016).

Molecular Structure and Characterization

• The molecular structures of 4-benzoylpyrazole derivatives have been characterized using various techniques such as X-ray crystallography, revealing insights into their tautomeric forms and intramolecular interactions. These structural analyses provide foundational knowledge for further chemical modifications and applications (Kataeva et al., 2002).

Antimicrobial Activity

• Several 4-benzoylpyrazole derivatives have been synthesized and evaluated for their antimicrobial properties. Some compounds showed promising antibacterial activities against both Gram-positive and Gram-negative bacteria, highlighting their potential use in developing new antimicrobial agents (Bildirici et al., 2007).